Cas no 50333-45-4 (4-(azepan-1-yl)benzaldehyde)

• Product Name: 4-(azepan-1-yl)benzaldehyde
• CAS No: 50333-45-4
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• MDL: MFCD06357359
• CID: 1568427
• PubChem ID: 2507867
• Update Time: 2025-04-23

4-(azepan-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(hexahydro-1H-azepin-1-yl)-
• 4-(hexamethylenimin-1-yl)benzaldehyde
• 4-(azepan-1-yl)benzaldehyde
• MIMHJRMSIZFETH-UHFFFAOYSA-N
• HMS2290G05
• CHEMBL1345502
• G41797
• DB-411655
• 4-azepan-1-ylbenzaldehyde
• p-(Hexamethyleneimino)benzaldehyde
• CS-0307872
• MLS000567796
• MFCD06357359
• SMR000154263
• p-(Hexamethyleneimino)benzaldehyde; 4-(Hexahydro-1H-azepin-1-yl)benzaldehyde;
• 4-Azepan-1-yl-benzaldehyde
• Z56346997
• AKOS000122949
• EN300-09522
• BP-21720
• SCHEMBL160596
• 50333-45-4

• MDL： MFCD06357359
• Inchi： 1S/C13H17NO/c15-11-12-5-7-13(8-6-12)14-9-3-1-2-4-10-14/h5-8,11H,1-4,9-10H2
• InChI Key： MIMHJRMSIZFETH-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)N1CCCCCC1

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-(azepan-1-yl)benzaldehyde

Benzaldehyde, 4-(hexahydro-1H-azepin-1-yl)- (CAS No. 50333-45-4): A Comprehensive Overview

Benzaldehyde, 4-(hexahydro-1H-azepin-1-yl)-, identified by its CAS number 50333-45-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azepine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural integration of a benzaldehyde moiety with a hexahydro-1H-azepine ring confers unique chemical and pharmacological properties, making it a subject of intense study in drug discovery and development.

The molecular structure of Benzaldehyde, 4-(hexahydro-1H-azepin-1-yl)- consists of a benzaldehyde group attached to a hexahydroazepine scaffold. This configuration allows for multiple interactions with biological targets, including enzymes and receptors, which are pivotal in modulating various physiological processes. The hexahydroazepine ring, a saturated seven-membered heterocycle, is known to enhance lipophilicity and metabolic stability, attributes that are highly desirable in pharmaceutical candidates.

In recent years, there has been a surge in research focusing on azepine derivatives due to their potential as scaffolds for novel therapeutic agents. Studies have demonstrated that compounds incorporating the azepine moiety exhibit promising activities in areas such as central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. The benzaldehyde derivative 50333-45-4 is no exception and has been explored for its potential pharmacological effects.

One of the most compelling aspects of Benzaldehyde, 4-(hexahydro-1H-azepin-1-yl)- is its ability to serve as a versatile intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel analogs with enhanced biological activity. For instance, modifications at the benzaldehyde group or the hexahydroazepine ring have led to the discovery of derivatives with improved binding affinity and selectivity towards specific targets.

The pharmacological profile of Benzaldehyde, 4-(hexahydro-1H-azepin-1-yl)- has been investigated in several preclinical studies. These investigations have highlighted its potential as an agonist or antagonist for various receptors and enzymes. Notably, studies suggest that this compound may interact with serotonin receptors, which are implicated in mood regulation and anxiety disorders. Additionally, its interaction with other neurotransmitter systems has been explored, opening avenues for its use in treating neurological conditions.

The synthetic pathways for obtaining Benzaldehyde, 4-(hexahydro-1H-azepin-1-yl)- are another area of interest. Advanced synthetic methodologies have been developed to optimize yield and purity while minimizing side reactions. These techniques include catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, which are essential for constructing the complex azepine core efficiently.

In conclusion, Benzaldehyde, 4-(hexahydro-1H-azepin-1-yl)- (CAS No. 50333-45-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration in drug development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the discovery of next-generation pharmaceuticals.